1. Home
  2. Product
  3. (5S)-3-methylidene-5-[(1S,2S,3R,4R)-1,2,3,4,5-pentahydroxypentyl]oxolan-2-one
(5S)-3-methylidene-5-[(1S,2S,3R,4R)-1,2,3,4,5-pentahydroxypentyl]oxolan-2-one (5S)-3-methylidene-5-[(1S,2S,3R,4R)-1,2,3,4,5-pentahydroxypentyl]oxolan-2-one
Brand Name: Vulcanchem
CAS No.: 289697-66-1
VCID: VC20770117
InChI: InChI=1S/C10H16O7/c1-4-2-6(17-10(4)16)8(14)9(15)7(13)5(12)3-11/h5-9,11-15H,1-3H2/t5-,6+,7-,8-,9+/m1/s1
SMILES: C=C1CC(OC1=O)C(C(C(C(CO)O)O)O)O
Molecular Formula: C10H16O7
Molecular Weight: 248.23 g/mol

(5S)-3-methylidene-5-[(1S,2S,3R,4R)-1,2,3,4,5-pentahydroxypentyl]oxolan-2-one

CAS No.: 289697-66-1

Cat. No.: VC20770117

Molecular Formula: C10H16O7

Molecular Weight: 248.23 g/mol

* For research use only. Not for human or veterinary use.

(5S)-3-methylidene-5-[(1S,2S,3R,4R)-1,2,3,4,5-pentahydroxypentyl]oxolan-2-one - 289697-66-1

Specification

CAS No. 289697-66-1
Molecular Formula C10H16O7
Molecular Weight 248.23 g/mol
IUPAC Name (5S)-3-methylidene-5-[(1S,2S,3R,4R)-1,2,3,4,5-pentahydroxypentyl]oxolan-2-one
Standard InChI InChI=1S/C10H16O7/c1-4-2-6(17-10(4)16)8(14)9(15)7(13)5(12)3-11/h5-9,11-15H,1-3H2/t5-,6+,7-,8-,9+/m1/s1
Standard InChI Key UMKGNATWHHYUEM-WUNNTHRKSA-N
Isomeric SMILES C=C1C[C@H](OC1=O)[C@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O
SMILES C=C1CC(OC1=O)C(C(C(C(CO)O)O)O)O
Canonical SMILES C=C1CC(OC1=O)C(C(C(C(CO)O)O)O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19